tert-butyl (3S)-3-[(trifluoroacetyl)amino]pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-[(2,2,2-trifluoroacetyl)amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H17F3N2O3/c1-10(2,3)19-9(18)16-5-4-7(6-16)15-8(17)11(12,13)14/h7H,4-6H2,1-3H3,(H,15,17)/t7-/m0/s1
• InChI Key: AGQSXQUMNKZASE-ZETCQYMHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC(=O)C(F)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)NC(=O)C(F)(F)F
• Molecular Formula: C11H17F3N2O3
• Molecular Weight: 282.26 g/mol

Description

The compound “tert-butyl (3S)-3-[(trifluoroacetyl)amino]pyrrolidine-1-carboxylate” is likely a complex organic molecule. The tert-butyl group is a simple hydrocarbon moiety that is often used in chemical transformations. It’s known for its unique reactivity pattern.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The tert-butyl group is known for its unique reactivity pattern, which is highlighted by its use in various chemical transformations.

Chemical Reactions Analysis

The tert-butyl group is known for its unique reactivity pattern and is often used in chemical transformations. It’s also used in the palladium-catalyzed enantioselective alfa-arylation of N-boc-pyrrolidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, tert-Butyl 4-amino-1-piperidinecarboxylate, a similar compound, is a crystalline powder with a molecular weight of 201.29 g/mol.

Scientific Research Applications

Enantioselective Synthesis

The compound has been utilized in the enantioselective synthesis of pyrrolidine derivatives. For instance, it was involved in an efficient asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy. This process achieved a high overall yield and enantiomeric excess, demonstrating its utility in creating chiral pyrrolidine compounds with potential applications in pharmaceuticals and asymmetric catalysis (Chung et al., 2005).

Influenza Neuraminidase Inhibitors

In another study, tert-butyl (3S)-3-[(trifluoroacetyl)amino]pyrrolidine-1-carboxylate was a core structure in the design and synthesis of potent inhibitors of influenza neuraminidase. These inhibitors demonstrated significant potency against the enzyme, contributing to the development of antiviral drugs (Wang et al., 2001).

Structural Analyses

The compound has also been studied for its structural characteristics. For example, tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, a related compound, was analyzed to determine the absolute configurations of the C atoms in its structure, showcasing the application of such compounds in detailed crystallographic studies (Weber et al., 1995).

Chemical Transformations

Research has also focused on the chemical transformations of related pyrrolidine derivatives, exploring reactions like Diels-Alder endo-adduct formation, which has implications for the synthesis of complex organic molecules (Moskalenko & Boev, 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, the tert-butyl group is known for its unique reactivity pattern and is often used in chemical transformations.

Safety and Hazards

The safety and hazards of this compound would depend on its specific structure and use. For example, tert-Butyl 4-amino-1-piperidinecarboxylate is harmful if swallowed and causes severe skin burns and eye damage.

Future Directions

The future directions of research on this compound would depend on its specific use and properties. The tert-butyl group is often used in chemical transformations and has potential applications in biocatalytic processes.